ISOSTEARIC ACID ISOSTEARIC ACID 16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is functionally related to a heptadecanoic acid.
16-Methylheptadecanoic acid is a natural product found in Streptomyces, Aristolochia grandiflora, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 30399-84-9
VCID: VC20834967
InChI: InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol

ISOSTEARIC ACID

CAS No.: 30399-84-9

Main Products

Cat. No.: VC20834967

Molecular Formula: C18H36O2

Molecular Weight: 284.5 g/mol

* For research use only. Not for human or veterinary use.

ISOSTEARIC ACID - 30399-84-9

Description 16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It is functionally related to a heptadecanoic acid.
16-Methylheptadecanoic acid is a natural product found in Streptomyces, Aristolochia grandiflora, and other organisms with data available.
CAS No. 30399-84-9
Molecular Formula C18H36O2
Molecular Weight 284.5 g/mol
IUPAC Name 16-methylheptadecanoic acid
Standard InChI InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
Standard InChI Key XDOFQFKRPWOURC-UHFFFAOYSA-N
SMILES CC(C)CCCCCCCCCCCCCCC(=O)O
Canonical SMILES CC(C)CCCCCCCCCCCCCCC(=O)O
Boiling Point 721 °F at 760 mmHg (NTP, 1992)
371 °C
721 °F
Colorform Monoclinic leaflets from alcohol
White or slightly yellow crystal masses, or white to slightly yellow powder
Colorless, wax-like solid
White amorphous solid or leaflets
Flash Point 385 °F (NTP, 1992)
113 °C (235 °F) - closed cup
385 °F (196 dec C) (closed cup)
196 °C
385 °F
Melting Point 69.5 °C

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